![molecular formula C19H18BrN3O B2670137 (2-bromophenyl)(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)methanone CAS No. 2034560-12-6](/img/structure/B2670137.png)
(2-bromophenyl)(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Organic Electroluminescent Device Materials
The imidazo[2,1-b]oxazole framework, which is similar to the structure of the given compound, is relevant to the preparation of organic electroluminescent device materials . These materials are used in the production of light-emitting diodes (LEDs) and other electronic devices.
Kinase Inhibition
Compounds with a similar structure have shown activities such as p38 MAP kinase inhibition . Kinase inhibitors are important in the treatment of cancer and inflammatory diseases.
Androstane Receptor Agonism
Androstane receptor agonists are used in the treatment of a variety of conditions, including certain types of cancer and metabolic disorders .
RAFs-MEK1/2-ERK1/2 Signalling Pathway Inhibition
This pathway is involved in cell division and differentiation, and its inhibition can be useful in the treatment of certain types of cancer .
TGF-β Inhibition
TGF-β is a protein that controls proliferation, cellular differentiation, and other functions in most cells. Its inhibition can be beneficial in the treatment of certain diseases .
Antimicrobial Activity
Imidazole derivatives, which are structurally similar to the given compound, have shown a broad range of biological properties, including antimicrobial activity . They can be used in the development of new drugs to treat infectious diseases.
Anti-inflammatory Activity
Imidazole derivatives have also shown anti-inflammatory activity . They can be used in the treatment of conditions such as arthritis and other inflammatory diseases.
Antitumor Activity
Imidazole derivatives have demonstrated antitumor activity . They can be used in the development of new anticancer drugs.
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2-bromophenyl)-[3-(2-methylbenzimidazol-1-yl)pyrrolidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18BrN3O/c1-13-21-17-8-4-5-9-18(17)23(13)14-10-11-22(12-14)19(24)15-6-2-3-7-16(15)20/h2-9,14H,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUBGSRNGVZORBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2N1C3CCN(C3)C(=O)C4=CC=CC=C4Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-bromophenyl)(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.